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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-

isopropylpyridine

Cat. No.: B13630629

Get Quote

Executive Summary
3-(Chloromethyl)-5-isopropylpyridine hydrochloride is a specialized heterocyclic building

block used primarily in the synthesis of pharmaceutical agents and advanced agrochemicals.

Belonging to the class of 3,5-disubstituted pyridines, this compound serves as a critical

electrophilic intermediate for introducing the 5-isopropylpyridin-3-yl moiety into complex

scaffolds.

Due to the high reactivity of the chloromethyl group (susceptible to hydrolysis and nucleophilic

attack), this compound is frequently synthesized in situ or supplied in small quantities as the

hydrochloride salt to enhance stability. It is a structural analog of the widely used 5-methyl

derivative (an intermediate for Rupatadine), offering unique steric and lipophilic properties for

structure-activity relationship (SAR) optimization in drug discovery, particularly for renin

inhibitors and GPCR modulators.

Chemical Identity & CAS Registry Status[1][2][3][4]
Unlike its 5-methyl analog, the 5-isopropyl derivative is a niche research intermediate. While

the hydrochloride salt is the standard isolation form, it is often indexed under its stable

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13630629#bc-rfq
https://www.benchchem.com/product/b13630629/docs?utm_src=pdf-body#technical-guide-3-chloromethyl-5-isopropylpyridine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13630629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


precursors in commercial databases.

Key Chemical Data
Parameter Details

Chemical Name
3-(Chloromethyl)-5-isopropylpyridine

hydrochloride

Free Base Name 3-(Chloromethyl)-5-isopropylpyridine

Molecular Formula
C₉H₁₂ClN[1][2][3][4] · HCl (Salt) / C₉H₁₂ClN

(Base)

Molecular Weight 206.11 g/mol (Salt) / 169.65 g/mol (Base)

Key Precursor CAS (Alcohol)
1383568-53-3 [(5-isopropylpyridin-3-

yl)methanol]

Key Precursor CAS (Acid) 73591-69-2 [5-isopropylnicotinic acid]

Analog CAS (5-Methyl) 1007089-84-0 (Reference standard for handling)

Physical State White to off-white hygroscopic solid

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents.

Critical Sourcing Note: Direct commercial listings for the hydrochloride salt often lack a specific

assigned CAS number in public registries due to its status as a transient intermediate.

Researchers are advised to source the Alcohol Precursor (CAS 1383568-53-3) and perform the

chlorination step described in Section 3.

Synthesis & Experimental Protocols
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The synthesis of 3-(chloromethyl)-5-isopropylpyridine hydrochloride is most reliably

achieved via the deoxychlorination of its alcohol precursor. This approach avoids the formation

of regioisomers common in direct ring halogenation methods.

Synthesis Pathway Diagram

5-Isopropylnicotinic Acid
(CAS: 73591-69-2)

Reduction
(LiAlH4 or BH3·THF)

THF, 0°C -> RT (5-Isopropylpyridin-3-yl)methanol
(CAS: 1383568-53-3)

Yield: ~85% Chlorination
(SOCl2 / Toluene)

0-5°C, N2 atm 3-(Chloromethyl)-5-isopropylpyridine
Hydrochloride Salt

Precipitation

Click to download full resolution via product page

Caption: Linear synthesis pathway from commercially available nicotinic acid derivative to the

target hydrochloride salt.

Detailed Protocol: Chlorination of (5-Isopropylpyridin-3-
yl)methanol
Objective: Convert the alcohol precursor (CAS 1383568-53-3) to the hydrochloride salt.

Reagents:

(5-Isopropylpyridin-3-yl)methanol (1.0 eq)

Thionyl Chloride (SOCl₂, 1.5 eq)

Dichloromethane (DCM) or Toluene (Anhydrous)

DMF (Catalytic amount, optional)

Methodology:

Setup: Charge a flame-dried round-bottom flask with (5-isopropylpyridin-3-yl)methanol

dissolved in anhydrous DCM (10 mL/g). Cool the solution to 0°C under a nitrogen

atmosphere.

Addition: Add Thionyl Chloride dropwise over 20 minutes. The reaction is exothermic;

maintain internal temperature <10°C.
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Mechanism:[5] The hydroxyl group attacks sulfur, forming a chlorosulfite intermediate,

which collapses via an Sɴi or Sɴ2 mechanism (depending on solvent) to release SO₂ and

form the alkyl chloride.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

TLC (Note: The product is polar; use MeOH/DCM).

Workup (Isolation of Salt):

Concentrate the reaction mixture under reduced pressure to remove excess SOCl₂ and

solvent.

The residue is often a viscous oil or semi-solid.

Crystallization: Triturate the residue with anhydrous diethyl ether or ethyl acetate. The

hydrochloride salt should precipitate as a white/off-white solid.

Filter the solid under nitrogen (hygroscopic) and dry under vacuum.

Storage: Store at -20°C under argon. Significant degradation (hydrolysis to alcohol) occurs if

exposed to moist air.

Applications in Drug Discovery
This compound acts as a "warhead" for introducing the lipophilic 5-isopropylpyridine motif. The

isopropyl group at the 5-position provides steric bulk and hydrophobic interaction potential,

often used to fill hydrophobic pockets in enzyme active sites.

Functionalization Logic
The chloromethyl group is highly reactive toward nucleophiles (amines, thiols, alkoxides).

N-Alkylation: Reaction with secondary amines yields tertiary amines, a common motif in

antihistamines and calcium channel blockers.

C-Alkylation: Reaction with enolates or active methylene compounds to build fused ring

systems.
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Structural Activity Relationship (SAR) Relevance
In medicinal chemistry, replacing a 5-methyl group (as found in Rupatadine) with a 5-isopropyl

group can:

Increase Lipophilicity (LogP): Enhancing membrane permeability.

Metabolic Stability: The branched isopropyl group is generally less susceptible to benzylic

oxidation compared to a methyl group (though tertiary carbon oxidation is possible).

Selectivity: The added steric bulk can improve selectivity between homologous receptor

subtypes (e.g., distinguishing between GPCR subtypes).

Quality Control & Handling
Stability Profile:

Hydrolysis Risk: High. In the presence of moisture, the chloromethyl group reverts to the

hydroxymethyl (alcohol) form, releasing HCl.

Self-Alkylation: The free base can undergo intermolecular N-alkylation (polymerization) to

form pyridinium salts. Always handle as the HCl salt to prevent this.

Analytical Characterization:

¹H NMR (DMSO-d₆): Look for the isopropyl methine septet (~3.0 ppm) and the chloromethyl

singlet (~4.9 ppm). The aromatic protons will appear as two singlets or doublets (meta-

coupling) around 8.5–8.8 ppm.

Mass Spectrometry: ESI+ will typically show the mass of the free base [M+H]⁺ = 170.1.

Safety Precautions:

Corrosive: The salt releases HCl upon hydrolysis; causes severe skin burns and eye

damage.

Vesicant: Alkylating agents are potential mutagens. Use double gloves and handle in a fume

hood.
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Technical Notes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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